N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine

• IUPAC Name: N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine
• InChI: InChI=1S/C16H22N4O/c1-12(10-13-5-8-21-9-6-13)19-15-11-18-20-16(15)14-4-2-3-7-17-14/h2-4,7,11-13,19H,5-6,8-10H2,1H3,(H,18,20)
• InChI Key: ZVFFPETWXBOIEK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CCOCC1)NC2=C(NN=C2)C3=CC=CC=N3
• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol

Description

N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in the development of new drugs. This compound is known to have several biochemical and physiological effects, which make it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine in lab experiments is its potential to be developed into a new drug for the treatment of various diseases. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be further studied and evaluated.

Future Directions

There are several future directions for the research on N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine. One of the directions is to further elucidate the mechanism of action of this compound and identify its molecular targets. Another direction is to evaluate its safety and efficacy in clinical trials for the treatment of various diseases. Additionally, the potential use of this compound in combination with other drugs for synergistic effects should also be investigated.

Synthesis Methods

The synthesis of N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine involves the reaction between 4-amino-1H-pyrazole-5-carboxylic acid and 4-bromo-1-butanol, followed by the reaction with 2-chloropyridine. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-[1-(oxan-4-yl)propan-2-yl]-5-pyridin-2-yl-1H-pyrazol-4-amine has been extensively studied for its potential application in the development of new drugs. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.